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Compound of Interest

Compound Name: N-Isopropylcyclohexylamine

Cat. No.: B058178 Get Quote

This guide provides a detailed analysis of the molecular structure and properties of N-
Isopropylcyclohexylamine, tailored for researchers, scientists, and professionals in drug

development.

Molecular Properties
N-Isopropylcyclohexylamine, also known as N-cyclohexylisopropylamine, is a secondary

amine consisting of a cyclohexyl group and an isopropyl group attached to a central nitrogen

atom. Its chemical and physical properties are fundamental for its application in chemical

synthesis.

The key quantitative data for N-Isopropylcyclohexylamine are summarized in the table below.

This information is crucial for stoichiometric calculations, analytical characterization, and

pharmacokinetic modeling.
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Property Value Source

Molecular Formula C₉H₁₉N [1][2][3][4]

Molecular Weight 141.25 g/mol [3]

141.26 g/mol [1]

141.2539 g/mol [2][4]

IUPAC Name N-propan-2-ylcyclohexanamine

CAS Registry Number 1195-42-2 [2]

Molecular Structure and Visualization
The molecular structure of N-Isopropylcyclohexylamine is characterized by a saturated six-

membered carbon ring (cyclohexyl) and a branched three-carbon chain (isopropyl) bonded to a

nitrogen atom. This structure dictates its reactivity and physical properties, such as its basicity

and solubility.

The following diagram, generated using the DOT language, illustrates the atomic connectivity

and the overall topology of the N-Isopropylcyclohexylamine molecule. This visualization

provides a clear, logical representation of the bonding arrangement.

Atomic connectivity of N-Isopropylcyclohexylamine.

Note: The experimental protocols and signaling pathways requested are not applicable to the

fundamental chemical properties of a small molecule like N-Isopropylcyclohexylamine and

have been omitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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